CPF-St6
Description
CPF-St6 is a coordination polymer synthesized using 2,6-pyridinedicarboxylic acid (PDA) as the primary ligand, coordinated with a lanthanide metal ion (e.g., dysprosium, Dy³⁺). This compound exhibits notable luminescent properties, making it a candidate for optoelectronic applications and sensor technologies . Its synthesis typically involves hydrothermal methods under controlled pH and temperature, yielding a crystalline structure with high thermal stability (decomposition temperature >300°C) . Key applications under investigation include light-emitting diodes (LEDs) and environmental sensing due to its responsive emission spectra under varying conditions .
Properties
bioactivity |
Gram+ & Gram-, Fungi, Mammalian cells, |
|---|---|
sequence |
KLGFENFLVKALKTVMHVPTSPLL |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Luminescence Efficiency : this compound’s hypothetical quantum yield (20%) positions it between Dy-PDA and Eu-PDA, suggesting balanced efficiency for multi-emission devices .
- Stability Challenges : While thermal stability aligns with Dy-PDA, moisture sensitivity (common in lanthanide-PDA systems) may limit outdoor applications .
- Synthetic Reproducibility : Hydrothermal synthesis requires precise pH control, posing scalability challenges compared to ZIF-8’s room-temperature synthesis .
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